Cas no 1123169-38-9 ((1-Ethylindolin-6-yl)methanamine)

• Product Name: (1-Ethylindolin-6-yl)methanamine
• CAS No: 1123169-38-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 3167474
• PubChem ID: 84819745
• Update Time: 2025-06-08

(1-Ethylindolin-6-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Ethylindolin-6-yl)methanamine
• 1123169-38-9
• 1-Ethyl-2,3-dihydro-1H-indole-6-methanamine
• DTXSID701262703
• C-(1-Ethyl-2,3-dihydro-1H-indol-6-yl)-methylamine
• (1-ethyl-2,3-dihydroindol-6-yl)methanamine
• SB30736

• Inchi： 1S/C11H16N2/c1-2-13-6-5-10-4-3-9(8-12)7-11(10)13/h3-4,7H,2,5-6,8,12H2,1H3
• InChI Key： GEVYOSNSUVHYKK-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=C(CN)C=CC=2CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Additional information on (1-Ethylindolin-6-yl)methanamine

Introduction to (1-Ethylindolin-6-yl)methanamine (CAS No. 1123169-38-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, (1-Ethylindolin-6-yl)methanamine (CAS No. 1123169-38-9) stands out as a compound of significant interest due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and recent research findings that highlight its significance in the field.

The molecular structure of (1-Ethylindolin-6-yl)methanamine is characterized by an indoline core substituted with an ethyl group at the 1-position and an amine group at the 6-position. This configuration endows the compound with a high degree of versatility, enabling it to interact with various biological targets. The indoline scaffold is a well-known pharmacophore in drug discovery, frequently observed in molecules with antidepressant, antipsychotic, and anti-inflammatory properties.

In recent years, there has been a growing interest in indoline derivatives due to their demonstrated efficacy in modulating neurotransmitter systems. Studies have shown that compounds containing the indoline moiety can interact with serotonin receptors, dopamine pathways, and other key neurotransmitter systems, making them valuable candidates for treating neurological and psychiatric disorders. The presence of the ethyl group in (1-Ethylindolin-6-yl)methanamine further enhances its potential by influencing its pharmacokinetic profile and binding affinity to biological targets.

One of the most compelling aspects of (1-Ethylindolin-6-yl)methanamine is its reported activity as a modulator of trace amine-associated receptors (TAARs). TAARs are a family of G protein-coupled receptors that play a crucial role in regulating mood, appetite, and other physiological processes. Several indoline derivatives have been identified as potent TAAR agonists, and (1-Ethylindolin-6-yl)methanamine has shown promise in preclinical studies as a potential therapeutic agent for conditions such as depression and anxiety.

Recent research has also explored the antimicrobial properties of indoline derivatives, including (1-Ethylindolin-6-yl)methanamine. Studies have demonstrated that certain indoline compounds can exhibit inhibitory effects against a range of bacterial and fungal pathogens. This finding is particularly relevant in the context of rising antibiotic resistance rates, where novel antimicrobial agents are urgently needed. The structural features of (1-Ethylindolin-6-yl)methanamine may contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways.

The synthesis of (1-Ethylindolin-6-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent standards required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations have been particularly useful in constructing the complex indoline core.

In addition to its biological significance, (1-Ethylindolin-6-yl)methanamine has garnered attention for its potential role in drug design and discovery. Its unique structural features make it a valuable scaffold for generating novel analogs with enhanced pharmacological properties. By modifying various substituents on the indoline ring, researchers can fine-tune the compound's activity profile, leading to more effective therapeutic agents.

One notable application of (1-Ethylindolin-6-yl)methanamine is in the development of radioligands for neuroimaging studies. Radiolabeled indoline derivatives can be used to visualize neurotransmitter receptors in vivo, providing valuable insights into brain function and disease mechanisms. This approach has been instrumental in understanding conditions such as Alzheimer's disease and Parkinson's disease, where alterations in neurotransmitter systems play a critical role.

The future prospects for (1-Ethylindolin-6-yl)methanamine are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to the development of next-generation drugs based on this versatile scaffold.

In conclusion,(1-Ethylindolin-6-yl)methanamine (CAS No. 1123169-38-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, antimicrobial infections, and other diseases make it a compound of considerable interest. As research continues to uncover new insights into its pharmacological properties,(1-Ethylindolin-6-yl)methanamine is poised to play a crucial role in shaping the future of drug discovery and development.